Cas no 1004286-26-3 (3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1004286-26-3
• MF: C₉H₈Cl₂F₃N
• MW: 258.067730903625
• CID: 6265520
• PubChem ID: 65815865
• Update Time: 2025-05-23

3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine
• CS-0306582
• EN300-1934264
• AKOS015157142
• 1004286-26-3

• Inchi： 1S/C9H8Cl2F3N/c10-6-2-1-5(7(11)4-6)3-8(15)9(12,13)14/h1-2,4,8H,3,15H2
• InChI Key： RFOUHHDCBLGJLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(C(F)(F)F)N)Cl

Computed Properties

• Exact Mass: 256.9985891g/mol
• Monoisotopic Mass: 256.9985891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine

Recent Advances in the Study of 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine (CAS: 1004286-26-3)

The compound 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine (CAS: 1004286-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and dichlorophenyl groups, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological activity in preclinical models.

One of the most notable advancements in the study of this compound is its role as a key intermediate in the synthesis of pharmacologically active molecules. Researchers have demonstrated that 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine can be efficiently converted into derivatives with enhanced selectivity and potency for target receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the development of serotonin receptor modulators, which could have implications for treating mood disorders and neurodegenerative diseases.

In addition to its applications in CNS drug development, recent investigations have explored the antimicrobial properties of this compound. A study conducted by a team at the University of Cambridge revealed that derivatives of 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's potential in agrochemical applications. Preliminary studies suggest that 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine derivatives could serve as effective fungicides, offering a new avenue for crop protection. The trifluoromethyl group, in particular, has been shown to enhance the stability and bioavailability of these derivatives, making them suitable for field applications.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine-based therapeutics. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For example, a 2023 patent application disclosed a green chemistry approach using catalytic hydrogenation, which significantly reduced the use of hazardous reagents.

In conclusion, 3-(2,4-dichlorophenyl)-1,1,1-trifluoropropan-2-amine (CAS: 1004286-26-3) represents a versatile scaffold with broad applications in medicinal chemistry, antimicrobial research, and agrochemical development. Ongoing studies are expected to further elucidate its therapeutic potential and address current limitations in its synthesis and application. The compound's unique structural features and diverse biological activities make it a compelling subject for future research in the chemical biology and pharmaceutical sciences.